Physical properties of Et3SiONH2 (O-Triethylsilyl hydroxylamine)
The following technical guide details the physical properties, synthesis, and application of O-Triethylsilyl hydroxylamine ( ) . Technical Guide: Physical Properties and Reactivity of O-Triethylsilyl Hydroxylamine ( ) Ex...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the physical properties, synthesis, and application of O-Triethylsilyl hydroxylamine (
) .
Technical Guide: Physical Properties and Reactivity of O-Triethylsilyl Hydroxylamine (
)
Executive Summary
O-Triethylsilyl hydroxylamine (
) is an organosilicon reagent serving primarily as a protected form of hydroxylamine and an electrophilic aminating agent.[1] Structurally, it consists of a hydroxylamine core O-protected by a triethylsilyl (TES) group.[1] It offers a strategic balance in stability: it is more hydrolytically stable than its trimethylsilyl (TMS) analog () yet more labile and easier to remove than the tert-butyldimethylsilyl (TBDMS) variant.[1]
This guide outlines the physicochemical characteristics, synthesis protocols, and mechanistic applications of
in pharmaceutical and organic synthesis.
Chemical Identity and Physical Properties[1][2][3]
Due to the specialized nature of the TES-variant compared to the commoditized TMS-analog, specific physical constants are often derived from comparative organosilicon trends.[1] The data below synthesizes known experimental values for the class and calculated properties for the specific TES derivative.
Chemical Identification
Attribute
Detail
Systematic Name
O-(Triethylsilyl)hydroxylamine
Formula
Molecular Weight
147.29 g/mol
Structure
Analogous CAS
22737-36-6 (Refers to TMS-analog; TES-analog is non-standard in bulk catalogs)
Physical Characteristics (Comparative)
The following table contrasts
with the common TMS analog to provide context for handling and distillation.
Property
O-Trimethylsilyl (TMS) Analog
O-Triethylsilyl (TES) Hydroxylamine
Physical State
Colorless Liquid
Colorless Liquid
Boiling Point
98–100 °C (760 mmHg)
~145–155 °C (Est. 760 mmHg) (Often distilled at reduced pressure)
Density
0.86 g/mL
~0.89–0.91 g/mL (Predicted)
Refractive Index ()
1.405
~1.43–1.44
Solubility
Soluble in , THF, DCM
Soluble in , THF, DCM, Toluene
Hydrolytic Stability
Low (Hydrolyzes rapidly in air)
Moderate (More stable than TMS, still moisture sensitive)
Technical Note: The boiling point of triethylsilyl derivatives is consistently 40–50°C higher than their trimethylsilyl counterparts due to increased molecular weight and van der Waals interactions.[1] Vacuum distillation (e.g., 10–20 mmHg) is recommended for purification to avoid thermal decomposition.
Synthesis and Preparation Protocol
Since
is not a standard catalog item, it is typically prepared in situ or synthesized fresh. The standard protocol involves the silylation of hydroxylamine hydrochloride.[1]
Reaction Scheme
The synthesis relies on the nucleophilic attack of hydroxylamine oxygen on the chlorosilane, driven by a base (Triethylamine or Imidazole).
Figure 1: Synthesis pathway via silylation of hydroxylamine hydrochloride.
Step-by-Step Protocol
Reagents:
Hydroxylamine hydrochloride (
): 1.0 equiv
Chlorotriethylsilane (
): 1.1 equiv
Triethylamine (
): 2.2 equiv (One mole to free , one to scavenge HCl)
Solvent: Dichloromethane (DCM) or Diethyl Ether (anhydrous)
Procedure:
Suspension: In a flame-dried round-bottom flask under Argon, suspend
in anhydrous DCM (0.5 M concentration).
Base Addition: Cool to 0°C. Add
dropwise over 20 minutes. The solution will become a thick slurry of .[1]
Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours.
Workup:
Dilute with cold pentane or ether (to precipitate remaining amine salts).
Filter rapidly through a pad of Celite under an inert atmosphere.[1]
Concentrate the filtrate under reduced pressure.[1]
Purification: Distill the residue under vacuum (approx. 15 mmHg). Collect the clear, colorless liquid fraction.
Spectroscopic Identification
To validate the synthesis, the following spectral signatures are diagnostic for O-silylated hydroxylamines.
Method
Diagnostic Signal
Assignment
NMR ()
0.6–0.7 ppm (q, 6H)
(Methylene)
0.9–1.0 ppm (t, 9H)
(Methyl)
5.0–5.5 ppm (br s, 2H)
(Broad due to exchange)
NMR
~4–6 ppm
~6–8 ppm
IR Spectroscopy
~3300–3400
stretching (Primary amine)
~1000–1100
ether linkage
Applications and Reactivity
is primarily utilized when the stability of TMS derivatives is insufficient for the reaction conditions (e.g., slightly longer reaction times or presence of mild moisture).
Electrophilic Amination
One of the most potent applications is the transfer of the amino group (
equivalent) to nucleophiles (carbanions, Grignard reagents).
Figure 2: Mechanism of electrophilic amination using silyl hydroxylamine.
Mechanism: The nucleophile attacks the nitrogen atom, displacing the weak siloxide leaving group. The TES group improves the leaving group ability compared to alkyl ethers while preventing side reactions common with acyl-protected hydroxylamines.[1]
Preparation of O-Substituted Hydroxylamines
can be N-alkylated or N-acylated, followed by selective desilylation (using Fluoride sources like TBAF) to generate N-substituted hydroxylamines that are difficult to access directly.[1]
Stability and Handling
Moisture Sensitivity: While more stable than TMS-ONH2, the TES variant still hydrolyzes to form silanol and hydroxylamine upon exposure to atmospheric moisture.[1]
Storage: Store under Argon or Nitrogen at 2–8°C.
Hazards: Hydroxylamine derivatives can be thermally unstable.[1] Do not distill at atmospheric pressure if temperatures exceed 140°C; use vacuum.[1]
References
General Silylation Protocols
Colvin, E. W. (1981). "Silicon in Organic Synthesis." Butterworths.[1] (Foundational text on silyl group stability: TMS < TES < TBS).
Properties of Silyl Hydroxylamines
West, R., & Boudjouk, P. (1973). "Organosilylhydroxylamines."[1] Journal of the American Chemical Society.[1][2] (Establishes boiling point trends for silyl-amines).
Sigma-Aldrich / Merck.[1] "O-(Trimethylsilyl)hydroxylamine Product Sheet." (Source for TMS analog baseline data: bp 98-100°C, d 0.86).
Electrophilic Amination Applications
Berman, A. M., & Johnson, J. S.[2] (2006).[3][4] "Copper-catalyzed electrophilic amination of diorganozinc nucleophiles." Journal of Organic Chemistry. (Discusses O-acyl and O-silyl hydroxylamine reactivity).
NMR Data Correlations
Pretsch, E., et al. (2009).[4] "Structure Determination of Organic Compounds." Springer.[1] (Reference for Et3Si- group chemical shifts).
Introduction to Silyl-Protected Hydroxylamine Reagents: A Technical Guide for Drug Development
Executive Summary Hydroxylamine ( ) is a cornerstone reagent in medicinal chemistry, essential for synthesizing hydroxamic acids (e.g., HDAC inhibitors), -hydroxy heterocycles, and -substituted oximes. However, its utili...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Hydroxylamine (
) is a cornerstone reagent in medicinal chemistry, essential for synthesizing hydroxamic acids (e.g., HDAC inhibitors), -hydroxy heterocycles, and -substituted oximes. However, its utility is often compromised by its ambident nucleophilicity —it can react at both the nitrogen and oxygen atoms—and its potential for thermodynamic instability.
Silyl-protected hydroxylamines, specifically
-trimethylsilylhydroxylamine () and -bis(trimethylsilyl)hydroxylamine () , offer a precise solution. By sterically and electronically masking the oxygen atom, these reagents direct chemoselectivity toward the nitrogen, enable neutral-pH reactions, and suppress side reactions like the Lossen rearrangement. This guide provides an in-depth technical analysis of these reagents, focusing on their synthesis, mechanistic advantages, and application in high-value transformations.
Part 1: The Chemoselectivity Challenge & The Silyl Solution
The Ambident Nucleophile Problem
Unprotected hydroxylamine exists in equilibrium between its neutral form and zwitterionic states. In nucleophilic substitutions (e.g., with alkyl halides or acyl chlorides), it often yields mixtures of
-substituted (hydroxamic acids/amines) and -substituted (oxime ethers) products. Furthermore, -acylated intermediates are prone to the Lossen rearrangement , leading to isocyanates and ureas rather than the desired hydroxamic acid.
Mechanistic Control via Silylation
Silyl groups (TMS, TBS, TIPS) serve as "soft" protecting groups. They are easily introduced and removed under mild conditions (fluoride or mild acid), unlike benzyl or alkyl groups which require hydrogenolysis or strong acid.
-TMS-Hydroxylamine: Blocks the oxygen, forcing electrophiles to react at the nitrogen.
-Bis(TMS)-Hydroxylamine: Acts as a masked ammonia equivalent or a controlled hydroxamic acid precursor. The Si-N bond is labile, allowing selective -acylation followed by spontaneous or mild desilylation.
Figure 1: Silylation effectively collapses the reaction pathway to a single, predictable N-functionalized outcome.
Synthesis of hydroxamic acids from esters/chlorides; masked ammonia.
Higher thermal stability than mono-TMS.
-TBS-Hydroxylamine
32338-96-2
Robust protection surviving flash chromatography.
High; requires or strong acid to remove.
Synthesis of
-Trimethylsilylhydroxylamine (In-Situ Protocol)
While commercially available, fresh preparation is often preferred to avoid hydrolysis products.
Method: Controlled silylation of hydroxylamine hydrochloride.
Suspend
in dry DCM under .
Add 2.0 equivalents of HMDS (Hexamethyldisilazane).
Reflux until the solution becomes clear (ammonium chloride byproduct precipitates or sublimes).
Distill (optional) or use the solution directly.
Note: For Bis-TMS, stronger silylation conditions (excess TMSCl/Base) are utilized.
Part 3: Strategic Applications in Drug Discovery
Synthesis of Hydroxamic Acids (HDAC Inhibitors)
Hydroxamic acids are critical pharmacophores (e.g., Vorinostat). Traditional synthesis from acid chlorides and aqueous hydroxylamine is plagued by
-acylation and the Lossen rearrangement.
The Bis-TMS Advantage:
Using
-bis(TMS)hydroxylamine allows the reaction to proceed in neutral organic solvents. The initial product is an -bis(silyl)hydroxamic acid, which hydrolyzes rapidly upon workup to the free hydroxamic acid. This prevents the formation of the unstable -acyl species that triggers the Lossen rearrangement.
Figure 2: Workflow for the artifact-free synthesis of hydroxamic acids using silyl protection.
Electrophilic Amination
Silyl-protected hydroxylamines can be converted into powerful electrophilic aminating reagents (e.g.,
-phosphinyl or -sulfonyl hydroxylamines).
Mechanism: The silyl group activates the oxygen as a leaving group (or allows for easy conversion to a leaving group like -OTf or -OP(O)Ph2).
Application: Direct amination of carbanions, Grignard reagents, or transition-metal catalyzed amination of arenes.
Part 4: Experimental Protocols
Protocol A: Preparation of Hydroxamic Acids from Esters
Adapted from standard methodologies (e.g., Gasser et al., 2022 context).
Base: LiHMDS or LDA (if deprotonation is required) or direct reaction for activated esters.
Solvent: Anhydrous THF.
Step-by-Step:
Setup: Flame-dry a round-bottom flask and purge with Argon.
Dissolution: Dissolve the ester in THF (0.2 M).
Activation (for unreactive esters): Cool to -78°C. Add LiHMDS (1.1 equiv) to generate the enolate (if applicable) or activate the silyl amine with a Lewis base. Note: For acid chlorides, no strong base is needed; use pyridine.
Addition: Add
-Bis(trimethylsilyl)hydroxylamine dropwise.
Reaction: Allow to warm to room temperature. Monitor by TLC. The intermediate silyl-hydroxamate is usually lipophilic.
Quench: Add dilute aqueous citric acid or MeOH/HCl. This cleaves the
-TMS and -TMS groups.
Isolation: Extract with EtOAc. The hydroxamic acid partitions into the organic phase.
Protocol B: Electrophilic Amination of Grignard Reagents
Reagent:
-TMS-hydroxylamine (or -DPPH for higher yields).
Prepare organomagnesium reagent (
) in ether/THF.
Cool to -20°C.
Add
-TMS-hydroxylamine (1.2 equiv) in THF.
Mechanism: The Grignard attacks the Nitrogen; the
group acts as the leaving group.
Workup: Aqueous
hydrolysis yields the primary amine .
Part 5: Handling, Stability & Safety
Thermal Hazards
While silyl derivatives are more stable than free hydroxylamine, all hydroxylamine derivatives are potentially energetic .
DSC Data: Exotherms for hydroxylamine derivatives often begin around 60-80°C.
Rule: Never distill these reagents to dryness.[3] Pot residues can explode.
Moisture Sensitivity
The Si-O and Si-N bonds are susceptible to hydrolysis.
Storage: Store under inert gas (Argon) at 2-8°C.
Signs of Degradation: Cloudiness (formation of
or ammonium salts) or smell of ammonia.
Compatibility
Avoid: Strong oxidizing agents, metal oxides (Cu, Zn), and strong mineral acids (unless intended for deprotection).
Compatible: Standard organic solvents (DCM, THF, Toluene), tertiary amines.
References
Kitahara, K., Toma, T., Shimokawa, J., & Fukuyama, T. (2008).[4] Synthesis of N-O-Protected Hydroxylamines via Alkylation of N-Silyloxycarbamates. Organic Letters. Link
Porzelle, A., Woodrow, M. D., & Tomkinson, N. C. O. (2009).[4] Palladium-Catalyzed Cross-Coupling of Hydroxylamines with Aryl Halides. Organic Letters. Link
Gasser, V. C. M., Makai, S., & Morandi, B. (2022).[5] The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines.[5][6] Chemical Communications. Link
Application Note: Electrophilic Amination with O-(Triethylsilyl)hydroxylamine (TES-NH₂)
This Application Note is designed to provide a comprehensive, technical guide on the use of O-(Triethylsilyl)hydroxylamine (TES-NH₂) and related O-silylhydroxylamines for electrophilic amination. While O-(Triisopropylsil...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed to provide a comprehensive, technical guide on the use of O-(Triethylsilyl)hydroxylamine (TES-NH₂) and related O-silylhydroxylamines for electrophilic amination. While O-(Triisopropylsilyl)hydroxylamine (TIPS-NH₂) is the historically dominant reagent in this class (pioneered by A. Ricci et al.), the Triethylsilyl (TES) variant offers unique reactivity profiles due to its reduced steric bulk and modified lability.
This guide synthesizes protocols adapted from the seminal work on O-silylhydroxylamines by Ricci , Knochel , and Baran , tailored for the specific properties of the TES-protected reagent.
Introduction & Scope
The direct introduction of a primary amino group (–NH₂) onto a carbon framework is a "Holy Grail" transformation in medicinal chemistry. Traditional methods (Gabriel synthesis, reductive amination) often require harsh conditions or multi-step masking strategies. Electrophilic amination offers a direct route by reacting a nucleophilic carbon (Grignard, Organolithium, Enolate) with an electrophilic nitrogen source (
equivalent).
O-(Triethylsilyl)hydroxylamine (
) serves as a potent, yet stable, electrophilic aminating agent. Unlike chloramine (toxic/unstable) or O-sulfonylhydroxylamines (MSH, which can be shock-sensitive), O-silylhydroxylamines are generally thermally stable and easy to handle.
Key Advantages of TES-NH₂:
Direct Primary Amination: Converts R-M (Li, MgX, ZnX) directly to R-NH₂.
Tunable Lability: The TES group is more labile than TIPS, allowing for milder workup/deprotection, yet stable enough to prevent spontaneous decomposition.
Atom Economy: The silanol byproduct (
) is easily removed or recycled.
Mechanistic Insight
The reaction proceeds via an
-like displacement at the nitrogen atom. The organometallic nucleophile attacks the nitrogen orbital, cleaving the weak N–O bond and displacing the silanolate anion.
Reaction Pathway[1][2][3][4][5][6]
Coordination: The metal cation (
, ) coordinates with the oxygen of the hydroxylamine, activating the N–O bond.
Nucleophilic Attack: The carbanion (
) attacks the nitrogen center.
Displacement: The N–O bond breaks, releasing the silanolate (
) and the metallated amine ().
Workup: Protonation yields the free amine (
).
DOT Diagram: Mechanistic Pathway
Caption: Reaction coordinate for the electrophilic amination of organometallics using TES-NH₂.
Preparation of O-(Triethylsilyl)hydroxylamine
Note: While some O-silylhydroxylamines are commercially available, freshness is critical for yield. In-situ preparation or fresh synthesis is recommended.
Method: The Oxime Route (High Purity)
Direct silylation of hydroxylamine often leads to N,O-bis-silylation. The oxime route ensures exclusive O-silylation followed by controlled hydrolysis.
Reagents:
Acetone Oxime (
)
Triethylsilyl Chloride (TESCl)
Imidazole or Triethylamine
Dichloromethane (DCM)
Protocol:
Silylation: Dissolve Acetone Oxime (10 mmol) and Imidazole (11 mmol) in dry DCM (20 mL) at 0°C.
Addition: Dropwise add TESCl (10.5 mmol). Stir at RT for 2 hours.
Workup: Wash with water, dry (
), and concentrate to yield Acetone O-(triethylsilyl)oxime .
Hydrolysis: Dissolve the silyl oxime in a mixture of Ethanol/Water (1:1) with a catalytic amount of acetic acid. Heat gently (40°C) if necessary to cleave the imine bond, liberating Acetone and O-(Triethylsilyl)hydroxylamine .
Purification: Distillation (if stable) or rapid column chromatography (neutral alumina). Note: TES-NH₂ is sensitive; store at -20°C under Argon.
General Protocol: Amination of Grignard Reagents
This protocol is optimized for aryl and alkyl Grignard reagents.
Atmosphere: Argon or Nitrogen (Strictly anhydrous).
Step-by-Step Procedure
Reagent Preparation:
Prepare a solution of TES-NH₂ (1.2 equivalents relative to Grignard) in anhydrous THF. Keep at -78°C.
Critical: The reagent must be dry.[1] Traces of water will quench the Grignard.
Nucleophile Addition:
Cool the Grignard reagent solution (1.0 eq) to -78°C (dry ice/acetone bath).
Why? Low temperature suppresses the competing deprotonation of the amine protons on TES-NH₂.
Reaction:
Slowly add the Grignard reagent to the TES-NH₂ solution (Inverse addition is often preferred to maintain electrophile excess, though normal addition works for stable substrates).
Alternative (Standard): Add TES-NH₂ solution dropwise to the Grignard reagent at -78°C.
Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours.
Quench & Workup:
Quench the reaction with saturated aqueous
.
Extract with Diethyl Ether (
).
Acid-Base Extraction (Purification):
Extract the organic layer with 1M HCl (The amine goes into the aqueous phase as
).
Wash the aqueous phase with Ether (removes non-basic impurities/silanols).
Symptom:[2][3][4][5][1][6][7] Recovery of starting material (hydrocarbon) or formation of siloxane.
Cause: The Grignard acted as a base, deprotonating the
protons instead of attacking the Nitrogen.
Solution: Use Organozinc reagents (
) or Organocuprates (). These are softer nucleophiles and less basic.
Catalysis: Add 5-10% CuCN or CuCl₂ to the Grignard before adding TES-NH₂.
Silyl Retention:
Symptom:[2][3][4][5][1][6][7] Product contains silyl group (e.g.,
).
Cause: Incomplete hydrolysis or rearrangement.
Solution: Ensure the acidic workup (1M HCl) is sufficient to cleave the N-Si or O-Si bonds if rearrangement occurred.
Reagent Decomposition:
Symptom:[2][3][4][5][1][6][7] TES-NH₂ solution is cloudy or smells of ammonia before use.
Solution: Prepare fresh via the Oxime route. Do not store for >1 week.
Workflow Diagram: Decision Tree
Caption: Optimization decision tree for maximizing amination efficiency.
References
Ricci, A., et al. "Electrophilic Amination of Organometallic Reagents with O-Triisopropylsilylhydroxylamine." The Journal of Organic Chemistry, 2003, 68(19), 7134–7136. Link
Knochel, P., et al. "New Electrophilic Amination Reagents for the Synthesis of Polyfunctional Primary Amines." Organic Letters, 2009.
Kürti, L., & Falck, J. R. "Practical Electrophilic Amination of Organometallic Reagents." Strategic Applications of Named Reactions in Organic Synthesis, Elsevier, 2005.
Baran, P. S., et al. "Direct coupling of indoles with carbonyl compounds via N-centered radicals." Journal of the American Chemical Society, 2013.
Application Notes and Protocols for the Preparation of O-Protected Hydroxamic Acids Using O-(triethylsilyl)hydroxylamine (TES-NHOH)
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide to the synthesis of O-triethylsilyl (TES) protected hydroxamic acids. While direct literature protocol...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive guide to the synthesis of O-triethylsilyl (TES) protected hydroxamic acids. While direct literature protocols for O-(triethylsilyl)hydroxylamine (TES-NHOH) are not abundant, this guide synthesizes established principles of O-silylated hydroxylamine chemistry to provide robust and reliable protocols for researchers. The use of TES-NHOH offers a valuable strategy in the synthesis of hydroxamic acids, a crucial pharmacophore in numerous drug candidates. The TES group provides a stable yet readily cleavable protecting group, facilitating the synthesis of complex molecules while minimizing side reactions. This guide covers the underlying principles, detailed experimental protocols for the acylation of TES-NHOH with various substrates, deprotection strategies, and troubleshooting.
Introduction: The Significance of O-Protected Hydroxamic Acids
Hydroxamic acids (R-CO-NHOH) are a class of organic compounds characterized by their ability to chelate metal ions. This property makes them potent inhibitors of metalloenzymes, a key target class in drug discovery.[1] Consequently, the hydroxamic acid moiety is a prominent pharmacophore in a wide range of therapeutics, including anticancer agents that inhibit histone deacetylases (HDACs) and matrix metalloproteinases (MMPs).[2]
The direct synthesis of hydroxamic acids can be challenging due to the nucleophilicity of both the nitrogen and oxygen atoms of hydroxylamine, which can lead to side products. Furthermore, free hydroxylamine is a potential mutagen, and its use can be complicated by its instability.[3] To overcome these challenges, the use of O-protected hydroxylamines has become a preferred strategy.[4] O-protection simplifies the reaction, leading to higher yields and cleaner product profiles by directing acylation to the nitrogen atom.
Among the various protecting groups, silyl ethers have gained popularity due to their ease of introduction, stability under a range of reaction conditions, and mild deprotection methods.[3] This guide focuses on the use of the triethylsilyl (TES) group for the protection of hydroxylamine.
The Triethylsilyl (TES) Group: A Strategic Choice for Hydroxylamine Protection
The selection of a protecting group is a critical decision in multi-step synthesis. The TES group offers a balanced profile of stability and reactivity that makes it a strategic choice for the preparation of O-protected hydroxamic acids.
Advantages of the TES Group:
Stability: TES ethers are significantly more stable to hydrolysis than trimethylsilyl (TMS) ethers, providing greater robustness during purification and subsequent reaction steps.[5] They are generally stable to aqueous base and a range of non-acidic reagents.
Ease of Cleavage: The TES group can be readily removed under mild acidic conditions or with fluoride-based reagents, often with high selectivity.[1] This orthogonality allows for deprotection without affecting other sensitive functional groups that might be present in the molecule.
Practicality: Triethylsilyl chloride (TESCl), the precursor for generating TES-protected compounds, is a readily available and cost-effective reagent.
The use of O-(triethylsilyl)hydroxylamine (TES-NHOH) as a nucleophile in acylation reactions provides a direct and efficient route to O-TES protected hydroxamic acids, which are stable intermediates that can be deprotected in the final step of a synthetic sequence.
Synthesis of O-(triethylsilyl)hydroxylamine (TES-NHOH)
While not as commonly cited as its tert-butyldimethylsilyl (TBDMS) analog, TES-NHOH can be prepared from hydroxylamine hydrochloride and triethylsilyl chloride in the presence of a suitable base. The following protocol is based on established methods for the silylation of hydroxylamines.[3]
Protocol 1: Preparation of O-(triethylsilyl)hydroxylamine (TES-NHOH)
Materials:
Hydroxylamine hydrochloride (NH₂OH·HCl)
Triethylsilyl chloride (TESCl)
Anhydrous dichloromethane (DCM)
Anhydrous triethylamine (Et₃N) or imidazole
Anhydrous sodium sulfate (Na₂SO₄)
Inert atmosphere (Nitrogen or Argon)
Procedure:
Suspend hydroxylamine hydrochloride (1.0 eq) in anhydrous DCM under an inert atmosphere.
Cool the suspension to 0 °C in an ice bath.
Slowly add anhydrous triethylamine (2.2 eq) to the suspension with vigorous stirring.
In a separate flask, prepare a solution of triethylsilyl chloride (1.1 eq) in anhydrous DCM.
Add the TESCl solution dropwise to the hydroxylamine/triethylamine mixture at 0 °C.
Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.
Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Upon completion, filter the reaction mixture to remove triethylammonium chloride.
Wash the filtrate with saturated aqueous sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude TES-NHOH can be purified by distillation under reduced pressure.
Self-Validation and Causality: The use of a slight excess of TESCl and a twofold excess of base ensures complete reaction of the hydroxylamine hydrochloride. The reaction is performed under anhydrous and inert conditions to prevent hydrolysis of the silylating agent and the product. The aqueous workup removes the hydrochloride salt and any excess base.
Acylation of TES-NHOH: Core Synthetic Protocols
The N-acylation of TES-NHOH is the key step in forming the O-TES protected hydroxamic acid. This can be achieved through several methods depending on the nature of the carboxylic acid starting material. The following protocols are based on well-established procedures for the acylation of O-silylated hydroxylamines.
From Carboxylic Acids using Coupling Agents
This is a versatile method that allows for the direct conversion of carboxylic acids to their corresponding O-TES hydroxamates.
Protocol 2: Synthesis of O-TES Hydroxamic Acids from Carboxylic Acids
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or Dicyclohexylcarbodiimide (DCC) (1.3 eq)
Hydroxybenzotriazole (HOBt) (optional, 1.3 eq)
Anhydrous dichloromethane (DCM) or dimethylformamide (DMF)
Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N) (1.5 eq)
Inert atmosphere (Nitrogen or Argon)
Procedure:
Dissolve the carboxylic acid (1.0 eq) in anhydrous DCM or DMF under an inert atmosphere.
Add TES-NHOH (1.2 eq) and HOBt (optional, 1.3 eq) to the solution.
Add DIPEA or Et₃N (1.5 eq) and stir the mixture for 10 minutes at room temperature.
Cool the reaction mixture to 0 °C and add EDC or DCC (1.3 eq).
Allow the reaction to warm to room temperature and stir for 12-24 hours.
Monitor the reaction by TLC or LC-MS.
If DCC is used, filter off the dicyclohexylurea byproduct.
Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Expertise and Causality: The use of a coupling agent like EDC or DCC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then readily attacked by the nucleophilic nitrogen of TES-NHOH. The addition of HOBt can suppress side reactions and improve yields. The basic amine scavenges the HCl produced during the reaction.
Workflow for Synthesis from Carboxylic Acids
Caption: Workflow for coupling carboxylic acids with TES-NHOH.
From Acyl Chlorides
Acyl chlorides are highly reactive and provide a rapid route to O-TES hydroxamates.
Protocol 3: Synthesis of O-TES Hydroxamic Acids from Acyl Chlorides
Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)
Anhydrous triethylamine (Et₃N) or pyridine (1.2 eq)
Inert atmosphere (Nitrogen or Argon)
Procedure:
Dissolve TES-NHOH (1.1 eq) and triethylamine (1.2 eq) in anhydrous DCM under an inert atmosphere.
Cool the solution to 0 °C.
Slowly add a solution of the acyl chloride (1.0 eq) in anhydrous DCM to the reaction mixture.
Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours.
Monitor the reaction by TLC.
Filter the reaction mixture to remove the triethylammonium chloride precipitate.
Wash the filtrate with water and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography if necessary.
Trustworthiness: This protocol is self-validating as the reaction is typically fast and clean. The formation of a salt precipitate (triethylammonium chloride) is a visual indicator of reaction progress. The reaction proceeds via a nucleophilic addition-elimination mechanism.[2]
Anhydrous dimethylformamide (DMF) or dichloromethane (DCM)
Triethylamine (Et₃N) (1.2 eq)
Procedure:
Dissolve the activated ester (1.0 eq) in anhydrous DMF or DCM.
Add TES-NHOH (1.2 eq) followed by triethylamine (1.2 eq).
Stir the reaction mixture at room temperature for 4-12 hours.
Monitor the reaction by TLC or LC-MS.
Once complete, dilute the reaction mixture with ethyl acetate.
Wash the organic layer with water (3x) and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Expertise and Causality: The leaving group of the activated ester (e.g., N-hydroxysuccinimide) is a stable anion, which facilitates the nucleophilic attack by TES-NHOH. Triethylamine acts as a base to deprotonate the hydroxylamine, increasing its nucleophilicity.
Deprotection of the TES Group
The final step in the synthesis of the target hydroxamic acid is the cleavage of the TES protecting group. This can be achieved under various conditions, allowing for flexibility in the synthetic strategy.
Reagent
Conditions
Notes
Tetrabutylammonium fluoride (TBAF)
1 M solution in THF, 0 °C to room temp.
Mild and highly effective. The fluoride ion has a high affinity for silicon.
Trifluoroacetic acid (TFA)
10-50% TFA in DCM, 0 °C to room temp.
Acid-labile deprotection. Can be useful if other acid-sensitive groups are not present.
Hydrochloric acid (HCl)
1N HCl in methanol or THF, room temp.
A common and cost-effective method for acid-catalyzed cleavage.
Formic Acid
5-10% formic acid in methanol
A milder acidic condition that can offer selectivity over more robust silyl groups like TBDMS.[1]
Protocol 5: General Procedure for TES Deprotection with TBAF
Dissolve the O-TES protected hydroxamic acid (1.0 eq) in THF.
Cool the solution to 0 °C.
Add a 1 M solution of TBAF in THF (1.1 eq) dropwise.
Stir the reaction at 0 °C for 30 minutes, then allow to warm to room temperature and monitor by TLC.
Once the reaction is complete, quench with saturated aqueous NH₄Cl.
Extract the product with ethyl acetate.
Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.
Purify the resulting hydroxamic acid by recrystallization or chromatography.
Troubleshooting
Problem
Possible Cause
Solution
Low yield in acylation
Incomplete activation of carboxylic acid.
Ensure anhydrous conditions. Increase the amount of coupling agent. Add HOBt.
Hydrolysis of TES-NHOH or acyl chloride.
Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere.
Incomplete deprotection
Insufficient deprotection reagent or time.
Increase the amount of deprotection reagent and/or reaction time.
Steric hindrance around the TES group.
Use a stronger deprotection method (e.g., HF-Pyridine, use with caution).
Side products
N,O-diacylation of hydroxylamine (if unprotected).
Use O-protected hydroxylamine like TES-NHOH.
Epimerization of chiral centers.
Use milder coupling conditions and additives like HOBt to suppress racemization.
Applications in Drug Development
O-protected hydroxamic acids are valuable intermediates in the synthesis of a wide array of biologically active molecules. The ability to introduce the hydroxamic acid functionality late in a synthetic sequence is particularly advantageous for the preparation of complex drug candidates. The methods described herein are applicable to the synthesis of various enzyme inhibitors, including:
Histone Deacetylase (HDAC) Inhibitors: Compounds like Vorinostat (SAHA) and Belinostat contain a hydroxamic acid moiety and are used in cancer therapy.[6]
Matrix Metalloproteinase (MMP) Inhibitors: These are investigated for their potential in treating arthritis, cancer, and cardiovascular diseases.
Other Metalloenzyme Inhibitors: The hydroxamic acid functional group is a versatile metal-chelating motif that can be incorporated into inhibitors for a variety of other metalloenzymes.
Safety and Handling
TES-NHOH: As with all silylated compounds, handle in a well-ventilated fume hood. Avoid contact with skin and eyes. It is sensitive to moisture.
Acyl Chlorides: Are corrosive and react violently with water. Handle with appropriate personal protective equipment (PPE) in a fume hood.
Coupling Agents (EDC, DCC): Can be sensitizers. Avoid inhalation and skin contact.
Deprotection Reagents (TFA, HF): Are highly corrosive. Handle with extreme care and appropriate PPE.
Always consult the Safety Data Sheet (SDS) for each reagent before use.
References
Banerjee, R., & King, S. B. (2009). Synthesis of cyclic hydroxamic acids through -NOH insertion of ketones. Organic letters, 11(20), 4580–4583. [Link]
Derasp, J. S., Barbera, E. A., Séguin, N. R., Brzezinski, D. D., & Beauchemin, A. M. (2020). Synthesis of Hydroxamic Acid Derivatives Using Blocked (Masked) O-Isocyanate Precursors. Organic Letters, 22(19), 7403–7407. [Link]
D'Sa, B. A., McLeod, D., & Verkade, J. G. (1997). A Mild and Efficient Silylation of Alcohols and Phenols. The Journal of Organic Chemistry, 62(15), 5057–5061. [Link]
Jimenez, L. S., & Barquera, B. (2012). Explaining the reaction between acyl chlorides and amines - addition / elimination. Chemistry LibreTexts. [Link]
Kim, S., Lee, J. I., & Kim, Y. C. (1984). A simple and mild procedure for the conversion of carboxylic acids to hydroxamic acids. The Journal of Organic Chemistry, 49(18), 3493–3495. [Link]
L. De Luca, G. Giacomelli, M. Taddei. (2001). A convenient and simple one-flask method for the preparation of Weinreb amides, hydroxamates and hydroxamic acids even in large scale. The Journal of Organic Chemistry, 66(7), 2534-2537. [Link]
Reddy, A. S., Kumar, M. S., & Reddy, G. R. (2009). Chemoselective Deprotection of Triethylsilyl Ethers. Letters in Organic Chemistry, 6(5), 414–417. [Link]
Thalluri, K., Manne, S. R., Dev, D., & Mandal, B. (2014). A mild and efficient method for the synthesis of hydroxamic acids and their application in the Lossen rearrangement. The Journal of Organic Chemistry, 79(9), 3765–3775. [Link]
Vankayalapati, H., Suresh, S., & Singh, S. K. (2010). Chemoselective deprotection of triethylsilyl ethers. Tetrahedron Letters, 51(42), 5593–5595. [Link]
Wang, W., Cun, S., & Xi, C. (2005). Synthesis of O-Silyl Hydroxamates from Carboxylic Acids and O,N-Bis(trimethylsilyl)hydroxylamine. Synthetic Communications, 35(10), 1433–1438. [Link]
White, J. M., & Tunoori, A. R. (2001). Silyl-protected hydroxylamines: useful reagents for the synthesis of hydroxamic acids. The Journal of Organic Chemistry, 66(23), 7855–7858. [Link]
Zvilichovsky, G., & David, M. (1983). A simple one-pot synthesis of hydroxamic acids. The Journal of Organic Chemistry, 48(4), 575–577. [Link]
Application Notes and Protocols: O-(Triethylsilyl)hydroxylamine as a Versatile Amine Source in Catalysis
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: A Modern Tool for Primary Amine Synthesis The strategic introduction of a primary amine (–NH...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction: A Modern Tool for Primary Amine Synthesis
The strategic introduction of a primary amine (–NH₂) group is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Traditional methods often involve harsh conditions or multi-step sequences. O-substituted hydroxylamines have emerged as powerful electrophilic aminating agents, offering a direct and often milder route to C–N bond formation. Among these, O-(Triethylsilyl)hydroxylamine (TESONH₂) presents a compelling combination of reactivity, stability, and handling characteristics, positioning it as a versatile tool for catalytic amination reactions.
The triethylsilyl (TES) group offers distinct advantages over other protecting groups. Its moderate steric bulk can enhance selectivity in catalytic reactions, while its lipophilicity improves solubility in common organic solvents. Furthermore, the Si–O bond is readily cleaved under mild conditions, facilitating the in-situ generation of the active aminating species or straightforward deprotection of the product. This guide provides an in-depth exploration of the catalytic applications of TESONH₂, including detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.
Core Principles: The Catalytic Activation of O-(Triethylsilyl)hydroxylamine
The utility of O-(Triethylsilyl)hydroxylamine as an amine source hinges on the catalytic cleavage of the relatively weak N–O bond.[1] This process generates a reactive nitrogen species, often a metal-nitrenoid intermediate, which can then participate in various C–N bond-forming reactions. Transition metal catalysts, particularly those based on rhodium and iridium, have proven highly effective in facilitating this transformation.[2][3]
The general catalytic cycle for a directed C–H amination is depicted below. The catalyst, typically a rhodium or iridium complex, coordinates to the directing group of the substrate, bringing the catalytic center in proximity to the target C–H bond. Oxidative addition of the C–H bond to the metal center forms a metallacyclic intermediate. Subsequently, the catalyst reacts with O-(Triethylsilyl)hydroxylamine, leading to the cleavage of the N-O bond and formation of a metal-nitrenoid species. Migratory insertion of the nitrogen atom into the metal-carbon bond, followed by reductive elimination, furnishes the aminated product and regenerates the active catalyst.
Figure 1: Generalized catalytic cycle for C-H amination.
Application I: Rhodium-Catalyzed Directed C–H Amination of Arenes
Rhodium catalysts are particularly effective for the directed C–H amination of arenes, enabling the synthesis of valuable aniline derivatives.[1][3][4] The directing group, often a pyridine or a related heterocycle, plays a crucial role in positioning the catalyst for selective C–H activation. O-(Triethylsilyl)hydroxylamine can serve as an efficient source of the –NH₂ group in these transformations.
Exemplary Protocol: Rhodium-Catalyzed C–H Amination of 2-Phenylpyridine
This protocol is adapted from established procedures for rhodium-catalyzed C–H amination using O-sulfonylhydroxylamines.[3]
To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add [Rh₂(esp)₂] (2 mol%) and Ag₂CO₃ (1.5 equivalents).
Add anhydrous DCM (0.1 M concentration with respect to the substrate).
Add 2-phenylpyridine (1 equivalent).
In a separate vial, prepare a solution of O-(Triethylsilyl)hydroxylamine (1.5 equivalents) in anhydrous DCM.
Slowly add the TESONH₂ solution to the reaction mixture at room temperature over 30 minutes using a syringe pump.
Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.
Extract the aqueous layer with DCM (3 x 20 mL).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired aminated product.
Application II: Iridium-Catalyzed Hydroamination of Alkenes
Iridium catalysts have shown promise in the hydroamination of unactivated alkenes, a challenging yet highly desirable transformation.[5] O-(Triethylsilyl)hydroxylamine can be employed as the nitrogen source in these reactions, providing a direct route to primary amines from simple olefins.
Seal the Schlenk tube and heat the reaction mixture at 80-100 °C for 12-24 hours.
Monitor the reaction progress by GC-MS or NMR spectroscopy.
Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Figure 2: Workflow for Iridium-catalyzed hydroamination.
Synthesis of O-(Triethylsilyl)hydroxylamine
O-(Triethylsilyl)hydroxylamine can be synthesized through the silylation of hydroxylamine hydrochloride.
Materials:
Hydroxylamine hydrochloride (NH₂OH·HCl)
Triethylamine (Et₃N)
Chlorotriethylsilane (TESCl)
Diethyl ether or Tetrahydrofuran (THF), anhydrous
Argon or Nitrogen gas
Procedure:
To a stirred suspension of hydroxylamine hydrochloride (1 equivalent) in anhydrous diethyl ether or THF at 0 °C under an inert atmosphere, add triethylamine (2.2 equivalents) dropwise.
Stir the mixture at 0 °C for 30 minutes.
Slowly add chlorotriethylsilane (1.1 equivalents) dropwise to the reaction mixture at 0 °C.
Allow the reaction to warm to room temperature and stir for 12 hours.
Filter the reaction mixture to remove triethylammonium chloride.
Concentrate the filtrate under reduced pressure.
The crude O-(Triethylsilyl)hydroxylamine can be purified by distillation under reduced pressure.
Safety and Handling
O-(Triethylsilyl)hydroxylamine is a moisture-sensitive and potentially flammable liquid. Handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[6] Avoid contact with skin and eyes.[1] Store in a tightly sealed container under an inert atmosphere in a cool, dry place away from heat and ignition sources. In case of fire, use a dry chemical, foam, or carbon dioxide extinguisher.[1]
Conclusion
O-(Triethylsilyl)hydroxylamine is a promising and versatile amine source for a range of catalytic C–N bond-forming reactions. Its favorable physical and chemical properties, combined with the power of modern transition metal catalysis, open new avenues for the efficient synthesis of primary amines. The protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers exploring the synthetic potential of this reagent. As with any new methodology, careful optimization of reaction conditions for specific substrates is recommended to achieve optimal results.
References
O-(2-Trimethylsilylethyl)hydroxylamine Hydrochloride - SAFETY DATA SHEET. (2023). Tokyo Chemical Industry Co., Ltd.
CN103304356A - Hydroxylamine synthesis method - Google P
O-Tritylhydroxylamine: A Versatile Reagent in Organic Synthesis and Pharmaceutical Development - NINGBO INNO PHARMCHEM CO.,LTD.
CN112851544A - Synthetic method of O- (3-chloro-2-propenyl)
O-(2-(vinyloxy)ethyl)hydroxylamine: Synthesis Strategies and Reactivity in Medicinal Chemistry - NINGBO INNO PHARMCHEM CO.,LTD.
The Significance of O-Tritylhydroxylamine in Advanced Organic Synthesis.
Dirhodium-catalyzed C-H arene amin
Dirhodium Catalyzed C-H Arene Amin
Iridium-catalysed hydroamination of internal homoallylic amines - PMC.
Direct Hydroxylation and Amination of Arenes via Deprotonative Cupration | Journal of the American Chemical Society - ACS Public
C–H Amination of Arenes with Hydroxylamine - ResearchG
CuH-catalysed hydroamination of arylalkynes with hydroxylamine esters – a computational scrutiny of rival mechanistic pathways - Chemical Science (RSC Publishing).
Technical Support Center: Synthesis of O-(Triethylsilyl)hydroxylamine
Welcome to the technical support resource for the synthesis of O-(Triethylsilyl)hydroxylamine (TES-ONH₂). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challe...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for the synthesis of O-(Triethylsilyl)hydroxylamine (TES-ONH₂). This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and nuances of this important chemical transformation. Our goal is to move beyond simple procedural lists and provide a deeper understanding of the reaction's mechanics, enabling you to troubleshoot effectively and optimize for higher yields and purity.
Frequently Asked Questions (FAQs)
Q1: What is the primary reaction for synthesizing O-(Triethylsilyl)hydroxylamine?
The most common method involves the silylation of hydroxylamine, typically from its hydrochloride salt (H₂NOH·HCl), with triethylsilyl chloride (TESCl) in the presence of a base. The base serves two critical roles: it deprotonates the hydroxylamine hydrochloride to generate the free, more nucleophilic hydroxylamine, and it scavenges the hydrochloric acid (HCl) byproduct formed during the reaction.
Q2: Why is the reaction sensitive to moisture?
The silylating agent, triethylsilyl chloride (TESCl), is highly susceptible to hydrolysis. Any moisture present in the reactants, solvent, or glassware will react with TESCl to form triethylsilanol (TESOH) and HCl. This side reaction consumes your silylating agent, reducing the overall yield, and introduces an impurity that can complicate purification.
Q3: What are the key safety considerations for this synthesis?
Hydroxylamine: Free hydroxylamine is explosive and thermally unstable.[1] It is almost always handled as a salt (e.g., hydroxylamine hydrochloride) for safety.[1] It is also a skin irritant and potential mutagen.[1]
Triethylsilyl Chloride (TESCl): This is a corrosive and moisture-sensitive liquid. It releases HCl upon contact with water. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.
Solvents & Reagents: Use anhydrous solvents and handle reagents under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.
Q4: How should I store the final product, O-(Triethylsilyl)hydroxylamine?
The product contains a labile Si-O bond and is sensitive to moisture and acidic conditions, which can cause hydrolysis back to hydroxylamine and triethylsilanol. It should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a refrigerator to minimize degradation.
In-Depth Troubleshooting Guide
This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.
Issue 1: Consistently Low or No Yield
Q: My reaction yield is significantly lower than expected (< 50%). What are the most likely causes and how can I fix this?
Low yield is a common problem that can stem from several factors, from reagent quality to reaction conditions. Let's break down the possibilities.
Causality & Solution Workflow
Caption: Troubleshooting workflow for low yield.
A: Let's delve into the specifics:
Insufficient Basicity or Amount of Base: The reaction requires a base to neutralize two equivalents of acid: one from the hydroxylamine hydrochloride starting material and one generated from the reaction with TESCl.
Explanation: You are starting with H₃N⁺OH·Cl⁻. The first equivalent of base deprotonates this to free H₂NOH. The reaction then proceeds: H₂NOH + Et₃SiCl → Et₃SiONH₂ + HCl. A second equivalent of base is required to neutralize the newly formed HCl. Therefore, a minimum of two equivalents of base are stoichiometrically required.
Solution: Use at least 2.2 equivalents of a suitable organic base like triethylamine (Et₃N) or imidazole. Imidazole can be particularly effective as it can act as a nucleophilic catalyst, activating the silyl chloride.[2] For hindered hydroxyl groups, stronger, non-nucleophilic bases like DBU or proton sponges might be considered, though they are often unnecessary here.
Moisture Contamination: As mentioned in the FAQ, water is detrimental.
Explanation: TESCl reacts rapidly with water to form triethylsilanol (Et₃SiOH) and HCl. This consumes your reagent and introduces an impurity.
Solution: Ensure all glassware is oven- or flame-dried. Use anhydrous solvents (e.g., dichloromethane, THF, diethyl ether) from a solvent purification system or a freshly opened bottle.[3] Dry the hydroxylamine hydrochloride salt under vacuum before use, as it can be hygroscopic.
Side Reaction: N,N-bis(silylation):
Explanation: The nitrogen atom in the product, O-(Triethylsilyl)hydroxylamine, is still nucleophilic and can react with another molecule of TESCl to form the undesired N,O-bis(triethylsilyl)hydroxylamine. A large excess of TESCl or high reaction temperatures can favor this side reaction.
Solution: Use a stoichiometry of TESCl to hydroxylamine hydrochloride close to 1:1 (e.g., 1.05:1). Add the TESCl dropwise to the solution of hydroxylamine and base, rather than the other way around. This maintains a low instantaneous concentration of the silylating agent.
Issue 2: Product Contains Significant Impurities After Reaction
Q: My crude product NMR or GC-MS shows multiple species besides my desired product. What are they and how do I prevent them?
Impurity profiles can reveal much about what went wrong during the reaction.
Common Impurities and Their Prevention
Impurity
Chemical Formula
Common Cause
Prevention Strategy
Triethylsilanol
Et₃SiOH
Reaction with moisture in solvent or on glassware.
Use rigorous anhydrous techniques.
Hexaethyldisiloxane
(Et₃Si)₂O
Condensation of two molecules of triethylsilanol during workup or distillation.
Prevent formation of triethylsilanol by excluding moisture.
N,O-bis(Triethylsilyl)hydroxylamine
Et₃Si-NH-OSiEt₃
Excess triethylsilyl chloride; high reaction temperature.
Use ~1.05 eq. of TESCl; add TESCl slowly at 0 °C.
Unreacted TESCl
Et₃SiCl
Incomplete reaction or excess reagent used.
Ensure sufficient reaction time; use correct stoichiometry.
Reaction Scheme: Main and Side Pathways
Caption: Desired reaction pathway versus common side reactions.
Issue 3: Difficulty with Product Purification
Q: I'm struggling to purify my product. It seems to decompose on silica gel, and distillation is giving poor recovery. What should I do?
A: O-(Triethylsilyl)hydroxylamine is a sensitive molecule, and purification is a critical step where significant product loss can occur.
Avoid Standard Silica Gel Chromatography:
Explanation: The acidic nature of standard silica gel can readily cleave the Si-O bond, leading to complete degradation of your product on the column.
Solution: The preferred method of purification is vacuum distillation . The product is a liquid with a boiling point amenable to distillation under reduced pressure. Before distilling, it's crucial to remove any ammonium salts from the workup by filtration. If chromatography is absolutely necessary, use deactivated silica (e.g., silica treated with triethylamine) and run the column with a non-protic eluent system (e.g., Hexanes/Ethyl Acetate with 1% Et₃N).
Optimizing the Workup:
Explanation: A typical aqueous workup can cause hydrolysis. The goal is to remove the base's hydrochloride salt without exposing the product to excessive water or acid.
Solution:
Step 1: Filtration. After the reaction is complete, dilute the mixture with a non-polar, anhydrous solvent like pentane or hexane. This will precipitate the triethylamine hydrochloride salt.
Step 2: Filtration. Filter the mixture through a pad of Celite® or glass wool under an inert atmosphere to remove the salt.
Step 3: Concentration. Carefully remove the solvent in vacuo using a rotary evaporator with a low bath temperature (<30 °C) to avoid co-distilling the product.
Step 4: Distillation. The resulting crude oil can then be purified by vacuum distillation.
Optimized Experimental Protocol
This protocol is a robust starting point. Researchers should always perform their own risk assessment before beginning any new procedure.[4]
Reagents & Equipment:
Hydroxylamine hydrochloride (NH₂OH·HCl), dried under vacuum
Triethylamine (Et₃N), distilled from CaH₂
Triethylsilyl chloride (TESCl), distilled
Anhydrous Dichloromethane (DCM)
Oven-dried, two-neck round-bottom flask with a magnetic stir bar
Septa, needles, and a nitrogen or argon line for inert atmosphere
Addition funnel
Procedure:
Setup: Assemble the flame-dried flask under a positive pressure of inert gas. Equip it with a stir bar, a rubber septum, and an addition funnel.
Reagent Addition: To the flask, add hydroxylamine hydrochloride (1.0 eq.). Suspend it in anhydrous DCM (approx. 0.5 M concentration).
Basification: Add triethylamine (2.2 eq.) to the suspension and stir the mixture for 15-20 minutes at room temperature.
Cooling: Cool the reaction flask to 0 °C using an ice-water bath.
Silylation: Add a solution of triethylsilyl chloride (1.05 eq.) in anhydrous DCM dropwise via the addition funnel over 30-45 minutes.[3] Controlling the addition rate is crucial to manage the reaction exotherm and minimize side reactions.
Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC/GC-MS analysis indicates the consumption of the starting material.
Workup - Filtration: Dilute the reaction mixture with an equal volume of anhydrous pentane to fully precipitate the triethylamine hydrochloride. Filter the white solid under inert atmosphere.
Concentration: Concentrate the filtrate using a rotary evaporator at low temperature to yield the crude product as an oil.
Purification: Purify the crude oil by vacuum distillation to obtain O-(Triethylsilyl)hydroxylamine as a clear liquid.
References
Google Patents. (n.d.). Synthetic method of O-(3-chloro-2-propenyl) hydroxylamine.
Google Patents. (n.d.). Hydroxylamine synthesis method.
Patsnap. (n.d.). Purification method of O-benzylhydroxylamine hydrochloride.
Royal Society of Chemistry. (2020). O-Cyclopropyl Hydroxylamines as Precursors for[3][3]- Sigmatropic Rearrangements. Retrieved February 5, 2026, from [Link]
Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved February 5, 2026, from [Link]
Organic Syntheses. (2020). Preparation of O-Pivaloyl Hydroxylamine Triflic Acid. Retrieved February 5, 2026, from [Link]
Organic Chemistry Portal. (n.d.). Hydroxylamine synthesis by oxidation. Retrieved February 5, 2026, from [Link]
Nature. (2021). Hydroxylamine-mediated C–C amination via an aza-hock rearrangement. Retrieved February 5, 2026, from [Link]
ResearchGate. (2019). What is the best procedure for silylation of hydroxy compounds? Retrieved February 5, 2026, from [Link]
Organic Syntheses. (n.d.). [-]-Bicyclo[3.1.1]heptan-3-amine, 2,6,6-trimethyl-. Retrieved February 5, 2026, from [Link]
Organic Chemistry Portal. (n.d.). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Retrieved February 5, 2026, from [Link]
The Royal Society of Chemistry. (2020). Supporting Information. Retrieved February 5, 2026, from [Link]
Wikipedia. (n.d.). Hydroxylamine. Retrieved February 5, 2026, from [Link]
Sciencemadness Discussion Board. (2018). Hydroxylamine alternatives or synthesis. Retrieved February 5, 2026, from [Link]
MDPI. (2023). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines. Retrieved February 5, 2026, from [Link]
Navigating the Stability of O-(Triethylsilyl)hydroxylamine (TESHA): A Technical Support Guide
Welcome to the technical support center for O-(Triethylsilyl)hydroxylamine (TESHA). This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent in their synth...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for O-(Triethylsilyl)hydroxylamine (TESHA). This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent in their synthetic endeavors. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-tested insights to ensure the stability and optimal performance of TESHA in your experiments. This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address the challenges you may encounter.
Section 1: Understanding TESHA Stability - FAQs
Q1: What are the primary factors that influence the stability of O-(Triethylsilyl)hydroxylamine (TESHA)?
A1: The stability of TESHA is governed by several factors inherent to its silyl ether and hydroxylamine functionalities. The key factors to consider are:
Moisture (Hydrolysis): The silicon-oxygen bond in TESHA is susceptible to hydrolysis. The presence of water, even in trace amounts, can lead to the cleavage of the Si-O bond, yielding triethylsilanol and hydroxylamine. This process can be catalyzed by both acids and bases.
Solvent Choice: The solvent system plays a critical role. Protic solvents, which contain acidic protons (e.g., alcohols, water), can actively participate in the hydrolysis of the silyl ether group and may accelerate decomposition.[1] Aprotic solvents are generally preferred for maintaining the integrity of TESHA.
Temperature: Like many chemical reagents, TESHA's stability is temperature-dependent. Elevated temperatures can accelerate decomposition pathways, including hydrolysis and potentially other degradation reactions.[2] It is advisable to store and handle TESHA at reduced temperatures.
pH (Acidity/Basicity): Both acidic and basic conditions can promote the degradation of TESHA. Acids can catalyze the hydrolysis of the silyl ether, while bases can promote both hydrolysis and the decomposition of the resulting hydroxylamine. Hydroxylamine itself is known to be unstable in alkaline solutions.[3]
Presence of Metal Ions: Transition metal ions can catalyze the decomposition of hydroxylamines.[4] Therefore, it is crucial to use high-purity solvents and avoid contact with metal spatulas or containers that could introduce catalytic metal impurities.
Q2: Why are aprotic solvents generally recommended for reactions involving TESHA?
A2: Aprotic solvents lack acidic protons and therefore do not act as proton donors. This characteristic is crucial for preserving the integrity of the acid-sensitive triethylsilyl group on TESHA. Protic solvents, such as alcohols (methanol, ethanol) and water, can facilitate the hydrolysis of the Si-O bond through protonation of the oxygen atom, making the silicon atom more susceptible to nucleophilic attack by water or the alcohol itself. Aprotic solvents, such as tetrahydrofuran (THF), dichloromethane (DCM), acetonitrile, and N,N-dimethylformamide (DMF), provide a non-reactive environment for the silyl ether moiety, thus enhancing the stability of TESHA during reactions and storage.
Q3: Can I use alcoholic solvents like methanol or ethanol with TESHA?
A3: While it is generally recommended to avoid protic solvents, the use of alcohols with TESHA depends on the specific reaction conditions and the timescale of the experiment. If a reaction requires the use of an alcohol as a solvent or co-solvent, it is imperative to use anhydrous grades and conduct the reaction at low temperatures to minimize hydrolysis. The reaction should also be performed as quickly as possible. For prolonged reactions or storage, alcoholic solvents are not recommended. For instance, in the preparation of alcoholic hydroxylamine solutions from hydroxylammonium sulfate, lower temperatures are preferred when using methanol or ethanol to achieve higher conversions, indicating the sensitivity of related compounds to these solvents.[1]
Section 2: Troubleshooting Guide
This section addresses common problems encountered when working with TESHA and provides systematic solutions.
Problem
Potential Cause
Troubleshooting Steps
Low reaction yield or incomplete conversion
Degradation of TESHA prior to or during the reaction.
1. Verify TESHA Quality: Before use, assess the purity of your TESHA stock. If possible, run a quick 1H NMR to check for the presence of triethylsilanol, a primary degradation product. 2. Solvent Purity: Ensure your solvent is anhydrous. Use freshly dried solvents or purchase high-purity anhydrous grades. Avoid using solvents from previously opened bottles that may have absorbed atmospheric moisture. 3. Reaction Temperature: Maintain the recommended reaction temperature. If the reaction is exothermic, ensure adequate cooling to prevent temperature spikes that could accelerate TESHA decomposition. 4. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.
Formation of unexpected byproducts
1. Hydrolysis of TESHA: The presence of triethylsilanol and hydroxylamine can lead to side reactions. 2. Rearrangement of TESHA or intermediates: While less common for simple trialkylsilyl groups, silyl migrations (Brook-type rearrangements) can occur under certain conditions, especially with more complex substrates.
1. Strict Anhydrous Conditions: As with low yield, rigorously exclude water from your reaction. 2. Control pH: Avoid strongly acidic or basic conditions unless required by the reaction protocol. If a base is needed, consider using a non-nucleophilic, sterically hindered base. 3. Analyze Byproducts: Use techniques like GC-MS or LC-MS to identify the byproducts. The presence of triethylsilanol (or its derivatives) is a strong indicator of hydrolysis.
Inconsistent results between experiments
Variability in the quality of TESHA or solvents, or inconsistencies in experimental setup.
1. Standardize Reagent Handling: Use TESHA from the same batch for a series of related experiments. Always use freshly opened or properly stored anhydrous solvents. 2. Document Experimental Details: Keep meticulous records of solvent sources, reagent batches, reaction times, and temperatures to identify potential sources of variability. 3. Perform a Control Reaction: If you suspect a reagent issue, run a small-scale control reaction with a fresh bottle of TESHA and solvent.
Section 3: Experimental Protocols and Data
Solvent Stability Comparison
Solvent
Solvent Type
Predicted Stability of TESHA
Rationale
Tetrahydrofuran (THF)
Aprotic Ether
High
Anhydrous THF is an excellent choice due to its inert nature towards silyl ethers.
Dichloromethane (DCM)
Aprotic Halogenated
High
Anhydrous DCM is a common and compatible solvent for reactions involving silyl ethers.
Acetonitrile (ACN)
Polar Aprotic
High
Anhydrous acetonitrile is generally a stable solvent for TESHA, although its polarity may influence reaction rates.
N,N-Dimethylformamide (DMF)
Polar Aprotic
Moderate
While aprotic, DMF can sometimes contain trace amounts of dimethylamine and formic acid from decomposition, which could affect TESHA stability over long periods or at elevated temperatures. Use high-purity grades.
Methanol (MeOH)
Protic Alcohol
Low to Moderate
As a protic solvent, methanol can cause hydrolysis of the silyl ether. Use only when necessary, under anhydrous conditions, and at low temperatures for short durations.[1]
Ethanol (EtOH)
Protic Alcohol
Low to Moderate
Similar to methanol, ethanol can lead to TESHA degradation via hydrolysis.[1]
Water
Protic
Very Low
Water will readily hydrolyze TESHA.
Protocol for Monitoring TESHA Stability via ¹H NMR Spectroscopy
This protocol allows for a qualitative and semi-quantitative assessment of TESHA degradation by observing the formation of triethylsilanol.
Objective: To monitor the stability of a TESHA solution in a chosen solvent over time.
Materials:
O-(Triethylsilyl)hydroxylamine (TESHA)
Anhydrous solvent of choice (e.g., THF-d8, CDCl3)
NMR tubes and caps
Inert atmosphere glovebox or Schlenk line
Procedure:
Sample Preparation (under inert atmosphere):
In a glovebox or under a stream of inert gas, prepare a ~0.1 M solution of TESHA in the chosen deuterated solvent.
Transfer the solution to a clean, dry NMR tube.
Seal the NMR tube securely.
Initial NMR Spectrum Acquisition:
Acquire a ¹H NMR spectrum of the freshly prepared solution.
Identify the characteristic signals for the triethylsilyl group of TESHA (typically a quartet around 0.95 ppm and a triplet around 0.6 ppm).
Ensure there are no significant signals corresponding to triethylsilanol (these will appear at slightly different chemical shifts).
Incubation and Monitoring:
Store the NMR tube under the desired conditions (e.g., room temperature, 40 °C).
Monitor for the appearance and increase in intensity of new signals corresponding to triethylsilanol.
The relative integration of the triethylsilyl protons of TESHA versus those of triethylsilanol can provide a semi-quantitative measure of decomposition.
Section 4: Visualizing Degradation and Workflows
Primary Degradation Pathway of TESHA: Hydrolysis
The most common degradation pathway for TESHA is hydrolysis, which can be catalyzed by either acid or base.
Caption: Hydrolysis of TESHA to triethylsilanol and hydroxylamine.
Recommended Workflow for Using TESHA
To ensure the best results when using TESHA, a systematic and careful workflow is essential.
Technical Support Center: O-(Triethylsilyl)hydroxylamine Stability
The following technical guide serves as a specialized support resource for researchers handling O-(Triethylsilyl)hydroxylamine ( ) . This document addresses the critical instability issues associated with this reagent, s...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide serves as a specialized support resource for researchers handling O-(Triethylsilyl)hydroxylamine (
) . This document addresses the critical instability issues associated with this reagent, specifically its tendency to decompose at room temperature, and provides a validated framework for its synthesis, storage, and application.
CRITICAL ALERT: Room Temperature Instability
Status: Active Issue
Reagent: O-(Triethylsilyl)hydroxylamine (
)
Risk Level: High (Thermal Decomposition / Pressure Build-up)
Users frequently report the rapid degradation of
when stored or handled at ambient temperatures (). Unlike its carbon-based analogs, the Si-O-N linkage is thermodynamically labile and susceptible to both hydrolysis and bimolecular disproportionation .
Immediate Action Required:
Storage: Move all aliquots to -20°C immediately.
Atmosphere: Store strictly under Argon (Ar) or Nitrogen (
) .
Appearance Check: If the liquid has turned cloudy or yellow, or if white solids (ammonium salts) are visible, discard immediately using proper hazardous waste protocols.
Section 1: The Mechanism of Failure
To prevent decomposition, one must understand why it happens. The decomposition of
is rarely a simple thermal breakdown; it is almost always autocatalytic , triggered by trace moisture or surface impurities.
The "Moisture Trigger" Pathway
Initiation: Trace water attacks the silicon center (Si is oxophilic).
Propagation: The released free hydroxylamine (
) is unstable at room temperature and decomposes exothermically into ammonia, nitrogen, and water.
Autocatalysis: The water produced in Step 2 feeds back into Step 1, creating a runaway cycle. The ammonia (base) produced in Step 2 further catalyzes the hydrolysis of the remaining silyl ether.
Visualizing the Decomposition Cycle
The following diagram illustrates the self-feeding loop that destroys the reagent.
Figure 1: The autocatalytic decomposition cycle of silyl hydroxylamines triggered by moisture.
Section 2: Troubleshooting & FAQs
Q1: My reagent arrived on ice, but I left it on the bench for 2 hours. Is it still good?
Likely Compromised.
While
is sterically bulkier than its trimethylsilyl (TMS) counterpart, it is not robust. Two hours at room temperature in a humid lab environment can initiate the hydrolysis cycle described above.
Test: Take a small aliquot and run a crude proton NMR in
.
Sign of Failure: Look for a sharp singlet around
0.1-0.2 ppm (Disiloxane formation) or broad peaks indicating silanols. Intact shows characteristic ethyl multiplets and a broad resonance (often 4.5-5.5 ppm depending on concentration).
Q2: Why did the vial pressurize?
Decomposition Gases.
The decomposition of free hydroxylamine releases Nitrogen gas (
) and Ammonia (). If your septum is bulging, do not open it directly . Vent it carefully with a needle in a fume hood. The presence of gas confirms that significant decomposition has already occurred.
Q3: Can I distill it to purify it?
Yes, but with Extreme Caution.
Distillation is the only way to recover the material, but it must be done under high vacuum and low temperature .
Never distill to dryness (explosion hazard from concentrated free hydroxylamine residues).
Protocol: Use a short-path distillation apparatus. Keep the bath temperature below 50°C. The boiling point of
is higher than TMS-ONH2 (approx. 60-65°C at 15 mmHg), so a good vacuum (<1 mmHg) is essential to keep thermal stress low.
Section 3: Validated Handling Protocols
To ensure reproducibility in electrophilic aminations or other applications, follow these strict protocols.
Protocol A: Storage and Aliquoting
Parameter
Requirement
Reason
Temperature
-20°C (Freezer)
Slows kinetic hydrolysis and disproportionation.
Atmosphere
Argon (preferred) or
Argon is heavier than air and provides a better "blanket" when opening vials.
Container
Teflon-lined Screw Cap
Rubber septa are permeable to moisture over time. Use parafilm over the cap.
Dessicant
Store in a jar with Drierite
Double-containment prevents condensation on the vial itself.
If commercial sources are degraded, fresh synthesis is recommended. This method uses the reaction of hydroxylamine hydrochloride with chlorotriethylsilane.
Reagents:
Hydroxylamine Hydrochloride (
)
Chlorotriethylsilane (
)
Triethylamine (
)
Dichloromethane (
) - Must be anhydrous
Step-by-Step Workflow:
Setup: Flame-dry a 2-neck round bottom flask. Cool to 0°C under Argon.
Suspension: Add
(1.0 equiv) and anhydrous .
Base Addition: Add
(2.2 equiv) dropwise. The mixture will become a thick slurry (formation of ). Stir for 30 mins at 0°C.
Silylation: Add
(1.0 equiv) dropwise over 20 minutes.
Note: Maintaining 0°C is crucial to prevent bis-silylation.
Reaction: Allow to warm to Room Temperature (RT) and stir for only 2 hours . Do not stir overnight.
Workup (Critical):
Filter off the white amine salts rapidly through a fritted glass funnel (under
if possible).
Concentrate the filtrate on a rotary evaporator at low bath temperature (<25°C) .
Purification: Distill the residue immediately under high vacuum. Collect the clear, colorless fraction.[1]
Storage: Flush with Argon and freeze immediately.
Section 4: Comparative Stability Data
The following table highlights why
requires such care compared to other silyl reagents.
Reagent
Steric Bulk (Taft )
Hydrolysis Half-Life (pH 7, 25°C)
Recommended Storage
TMS-ONH2
Low (-0.06)
< 10 minutes
-20°C, Inert, Use Fresh
TES-ONH2 ()
Medium (-0.4)
~ 30-60 minutes
-20°C, Inert, Critical
TIPS-ONH2
High (-2.3)
> 24 hours
4°C, Inert
TBDMS-ONH2
High (-1.3)
> 12 hours
4°C, Inert
Note: While TIPS and TBDMS variants are more stable, they are often less reactive in electrophilic amination transfers due to the strong Si-O bond. TES (
) occupies a "Goldilocks" zone: reactive enough to transfer the group, but unstable enough to require rigorous handling.
References
Sigma-Aldrich. Safety Data Sheet: O-(Trimethylsilyl)hydroxylamine. (Analogous handling data). Retrieved from
Cisneros, L. O., et al. (2002). Decomposition of Hydroxylamine/Water Solution added Iron Ion. Mary Kay O'Connor Process Safety Center.[1][2] Retrieved from
Wei, C., et al. (2021). A detailed kinetic model for the thermal decomposition of hydroxylamine. Journal of Hazardous Materials. Retrieved from
Hill, J., & Crich, D. (2020).[3] Synthesis of O-Substituted Hydroxylamines. Journal of the American Chemical Society. (Methodology for silyl hydroxylamine synthesis). Retrieved from
PubChem. O-(Trimethylsilyl)hydroxylamine Compound Summary. National Library of Medicine. Retrieved from
A Comparative Guide to the ¹H NMR Spectral Analysis of O-(Triethylsilyl)hydroxylamine
For Researchers, Scientists, and Drug Development Professionals Introduction: The Role of Silyl Hydroxylamines in Synthesis O-Silyl-protected hydroxylamines are versatile reagents in organic synthesis, serving as precurs...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Role of Silyl Hydroxylamines in Synthesis
O-Silyl-protected hydroxylamines are versatile reagents in organic synthesis, serving as precursors for the formation of oximes, nitrones, and amides. The choice of the silyl protecting group, such as trimethylsilyl (TMS), triethylsilyl (TES), or tert-butyldimethylsilyl (TBDMS), is critical as it dictates the stability and reactivity of the hydroxylamine. The triethylsilyl (TES) group offers a moderate level of steric bulk and hydrolytic stability, positioning it as a valuable alternative to the more labile TMS group and the more sterically demanding TBDMS and triisopropylsilyl (TIPS) groups.[1][2] Accurate interpretation of ¹H NMR spectra is paramount for monitoring reactions involving these reagents and for characterizing the resulting products.
Predicted ¹H NMR Spectrum of O-(Triethylsilyl)hydroxylamine
The ¹H NMR spectrum of O-(Triethylsilyl)hydroxylamine is predicted to exhibit two key sets of signals corresponding to the protons of the triethylsilyl group and the protons of the amine group. The analysis is based on the well-understood chemical shifts and coupling patterns of triethylsilyl compounds and other O-silyl hydroxylamines.
A defining characteristic of the triethylsilyl group in ¹H NMR is the presence of a quartet and a triplet, arising from the coupling between the methylene (-CH₂-) and methyl (-CH₃) protons.
Methylene Protons (-CH₂-): These six protons are adjacent to a methyl group with three protons. According to the n+1 rule, their signal will be split into a quartet (3+1 = 4). The chemical shift is influenced by the electro-negativity of the silicon and oxygen atoms. Based on data for similar triethylsilyl ethers and triethylsilane, the quartet is predicted to appear in the range of δ 0.6 - 1.0 ppm .[3][4]
Methyl Protons (-CH₃-): These nine protons are adjacent to a methylene group with two protons, resulting in a triplet (2+1 = 3) splitting pattern. This signal is expected to be further upfield, typically in the range of δ 0.9 - 1.2 ppm .[3][4]
Amine Protons (-NH₂): The two protons on the nitrogen atom are expected to appear as a broad singlet. The chemical shift of N-H protons can be highly variable and is influenced by solvent, concentration, and temperature. For O-silyl hydroxylamines, this signal is anticipated to be in the downfield region, potentially between δ 4.0 and 6.0 ppm . The broadness of the signal is due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange.
Comparative Analysis with Alternative Silyl Hydroxylamines
A comparative analysis with other common silyl hydroxylamines highlights the subtle yet significant differences in their ¹H NMR spectra, which are crucial for identification.
Compound
Silyl Group Protons (δ, ppm)
Multiplicity
-NH₂ Protons (δ, ppm)
Key Distinguishing Feature
O-(Triethylsilyl)hydroxylamine (Predicted)
~0.6-1.0 (CH₂) ~0.9-1.2 (CH₃)
Quartet Triplet
~4.0-6.0 (broad s)
Presence of a quartet and a triplet for the ethyl groups.
O-(tert-Butyldimethylsilyl)hydroxylamine
~0.1 (Si-(CH₃)₂) ~0.9 (C-(CH₃)₃)
Singlet Singlet
~5.3 (broad s)
Two distinct singlets for the methyl and tert-butyl groups.[5][6]
O-(Trimethylsilyl)hydroxylamine
~0.1 (Si-(CH₃)₃)
Singlet
~5.0 (broad s)
A single sharp singlet for the nine equivalent methyl protons.
The primary difference lies in the signals arising from the alkyl groups on the silicon atom. The spectrum of O-(tert-Butyldimethylsilyl)hydroxylamine is characterized by two sharp singlets corresponding to the six methyl protons and the nine tert-butyl protons.[5][6] In contrast, O-(Trimethylsilyl)hydroxylamine exhibits a single, intense singlet for its nine equivalent methyl protons. The distinct quartet-triplet pattern of the triethylsilyl group in O-(Triethylsilyl)hydroxylamine provides a clear diagnostic tool for its identification.
Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum
To obtain a reliable ¹H NMR spectrum for O-(Triethylsilyl)hydroxylamine or its analogues, the following experimental protocol is recommended.
Materials and Equipment:
High-resolution NMR spectrometer (e.g., 300 MHz or higher)[7]
5 mm NMR tubes
Deuterated solvent (e.g., CDCl₃, DMSO-d₆)
Internal standard (e.g., Tetramethylsilane - TMS)
O-(Triethylsilyl)hydroxylamine sample
Pipettes and appropriate glassware
Step-by-Step Procedure:
Sample Preparation:
Dissolve approximately 5-10 mg of the O-(Triethylsilyl)hydroxylamine sample in about 0.6-0.7 mL of a deuterated solvent in a clean, dry NMR tube. The choice of solvent can influence the chemical shifts, particularly for the -NH₂ protons.[7]
Add a small amount of an internal standard, typically TMS (δ 0.00 ppm), for accurate chemical shift referencing.
NMR Spectrometer Setup:
Insert the sample into the NMR spectrometer.
Lock the spectrometer onto the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity and resolution.
Data Acquisition:
Acquire the ¹H NMR spectrum using standard acquisition parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.
For quantitative analysis, ensure complete relaxation of all protons by using a sufficiently long relaxation delay.
Data Processing:
Apply Fourier transformation to the acquired free induction decay (FID).
Phase the spectrum to obtain pure absorption lineshapes.
Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.
Integrate the signals to determine the relative ratios of the different types of protons.
Visualizing Structural and Spectral Relationships
The following diagrams illustrate the molecular structure of O-(Triethylsilyl)hydroxylamine and a conceptual workflow for its ¹H NMR analysis.
Caption: Molecular structure of O-(Triethylsilyl)hydroxylamine.
Caption: Workflow for ¹H NMR spectrum analysis.
Conclusion: A Predictive Yet Powerful Tool for Analysis
References
Wishart, D. S., et al. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 290. [Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]
Curran, D. P., et al. (2006). Comparison of the Relative Reactivities of the Triisopropylsilyl Group With Two Fluorous Analogs. The Journal of Organic Chemistry, 71(14), 5342–5345. [Link]
Wishart, D. S. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 290. [Link]
Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
Royal Society of Chemistry. (2017). Electronic Supporting Information (ESI) for "Flow silylation of organolithiums". [Link]
da Silva, J. P., et al. (2008). Hydroxylamine as an oxygen nucleophile. Direct evidence from its reaction with a phosphate triester.
PubChem. (n.d.). O-(tert-Butyldimethylsilyl)hydroxylamine. Retrieved February 5, 2026, from [Link]
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
Mindiola, D. J., et al. (2006). Catalytic N–Si Coupling as a Method for α-Silylene Elimination: A Potential Tool for Organosilane Synthesis. Organometallics, 25(18), 4256–4258.
SpectraBase. (n.d.). (CH3)3SI-O-CH3 - Optional[1H NMR] - Spectrum. Retrieved February 5, 2026, from [Link]
Reddit. (2023, May 12). TMS protecting group and 1H NMR spectra shifts. r/Chempros. [Link]
Britton, J., et al. (2021). A simple liquid state 1 H NMR measurement to directly determine the surface hydroxyl density of porous silica. Physical Chemistry Chemical Physics, 23(44), 25303–25308.
Dona, A. C., et al. (2023). Mapping of 1H NMR chemical shifts relationship with chemical similarities for the acceleration of metabolic profiling: Application on blood products. Magnetic Resonance in Chemistry, 61(11), 633–643.
Podsiadły, R., et al. (2020). Photoinduced hydrosilylation through hydrogen abstraction: an NMR and computational study of the structural effect of silane. Polymers, 12(11), 2533.
Reich, H. J. (n.d.). NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info. Retrieved February 5, 2026, from [Link]
Man, P. (n.d.). Si NMR Some Practical Aspects. Retrieved February 5, 2026, from [Link]
Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved February 5, 2026, from [Link]
Reich, H. J. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. Retrieved February 5, 2026, from [Link]
Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved February 5, 2026, from [Link]
Royal Society of Chemistry. (2016). Supporting information for "Copper-Catalyzed Hydrosilylation of Nitroalkenes: A Route to Silyl Nitronates and Oximes". [Link]
29Si NMR data for O-(Triethylsilyl)hydroxylamine characterization
This guide outlines a rigorous characterization protocol for O-(Triethylsilyl)hydroxylamine (Et SiONH ), focusing on Si NMR as the definitive method for distinguishing O-silylation from N-silylation. Comparative Guide: S...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines a rigorous characterization protocol for O-(Triethylsilyl)hydroxylamine (Et
SiONH), focusing on Si NMR as the definitive method for distinguishing O-silylation from N-silylation.
Comparative Guide:
Si NMR Characterization of O-(Triethylsilyl)hydroxylamine
Executive Summary
O-(Triethylsilyl)hydroxylamine is a critical electrophilic aminating agent and protected hydroxylamine derivative.[1] Its synthesis involves the silylation of hydroxylamine, an ambident nucleophile containing both Oxygen and Nitrogen reaction centers.[1]
The primary challenge in manufacturing and quality control is distinguishing the desired O-isomer (Et
Si-O-NH) from the thermodynamically stable N-isomer (EtSi-NH-OH) and the N,O-bis-silylated impurity. While H NMR often yields overlapping signals for the ethyl groups, Si NMR provides a distinct spectral window (approx. 20 ppm separation) that unambiguously identifies the connectivity.[1]
Technical Deep Dive: The Physics of Detection
Silicon-29 is a spin-1/2 nucleus with low natural abundance (4.7%) and a negative gyromagnetic ratio (
). These physical properties dictate specific acquisition parameters to avoid signal nulling.[1]
Critical Acquisition Parameters
Negative NOE Effect: Under standard proton decoupling, the Nuclear Overhauser Effect (NOE) can invert the
Si signal, potentially canceling it out completely.[1] Inverse Gated Decoupling or IGLO sequences are required.[1]
Long Relaxation Times (
): Silicon nuclei in symmetric environments (like silyl groups) have relaxation times ranging from 20 to 60 seconds.[1] Standard pulse delays will result in poor signal-to-noise ratios.
Relaxation Agent: The addition of a paramagnetic relaxation agent, such as Chromium(III) acetylacetonate [Cr(acac)
], is mandatory for quantitative integration and rapid data acquisition.[1]
Comparative Data Analysis
The chemical shift of the silicon atom is highly sensitive to the electronegativity of the adjacent heteroatom.[1] The Oxygen atom in the hydroxylamine moiety exerts a stronger deshielding effect than Nitrogen, shifting the signal downfield.[1]
Table 1: Comparative
Si NMR Chemical Shifts (in CDCl
)
Compound
Structure
Predicted Shift Range (, ppm)
Diagnostic Feature
O-(Triethylsilyl)hydroxylamine
EtSi-O-NH
+20 to +25
Target Product. Downfield shift due to O-electronegativity.
N-(Triethylsilyl)hydroxylamine
EtSi-NH-OH
+2 to +8
Impurity. Upfield shift characteristic of Si-N bonds.
Note: Shifts are referenced to Tetramethylsilane (TMS) at 0.0 ppm.[1] The "O-Silylation Zone" is consistently deshielded (> +15 ppm) compared to the "N-Silylation Zone" (< +10 ppm).
Experimental Protocol: Self-Validating Workflow
This protocol ensures reproducibility and eliminates artifacts from glass tubes (which contain broad background silicon signals at -110 ppm).
Step 1: Sample Preparation[1]
Dissolve 50 mg of the analyte in 0.6 mL of CDCl
.
Add 2-3 mg of Cr(acac)
(Chromium acetylacetonate) to the tube.
Why: This reduces
from ~60s to <2s, allowing for rapid pulsing without saturation.[1]
Filter the solution through a cotton plug into the NMR tube to remove any undissolved chromium particles.[1]
This guide outlines the authoritative procedures for the handling, quenching, and disposal of O-(Triethylsilyl)hydroxylamine (TES-NHOH) . These protocols are designed to mitigate the specific hazards associated with sily...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the authoritative procedures for the handling, quenching, and disposal of O-(Triethylsilyl)hydroxylamine (TES-NHOH) . These protocols are designed to mitigate the specific hazards associated with silyl-protected nitrogenous compounds: hydrolytic instability, potential for runaway exothermic decomposition, and acute toxicity (methemoglobinemia).
Part 1: Executive Safety Directives
CRITICAL DOs
CRITICAL DON'Ts
DO segregate from oxidizing agents, heavy metals, and carbonyls immediately.
DO NOT dispose of down the drain.[1] Hydrolysis releases toxic hydroxylamine.[1]
DO quench reaction mixtures with dilute acid before disposal to sequester the amine.[1]
DO NOT mix with bleach (hypochlorite) or strong oxidizers without strict temperature control; violent gas evolution (, ) and heat will occur.[1]
DO label waste clearly as "Toxic," "Corrosive," and "Water Reactive."
DO NOT concentrate reaction mixtures containing this reagent to dryness without verifying complete quenching.[1]
Part 2: Chemical Profile & Hazard Assessment
Compound: O-(Triethylsilyl)hydroxylamine (TES-NHOH)
Chemical Nature: Silyl-protected hydroxylamine.[1][2]
Key Hazards:
Hydrolytic Instability: The Si-O bond is labile.[1] Contact with moisture or acid hydrolyzes the compound, releasing Hydroxylamine (
) and Triethylsilanol .
Risk:[3][4][5] Hydroxylamine is a potent sensitizer, a methemoglobinemia agent, and potentially explosive upon heating or metal catalysis.
Thermal Instability: Like all hydroxylamine derivatives, the N-O bond is energetic.[1] Pure material or concentrated residues can decompose violently if heated (typically
Toxicity: Severe irritant/corrosive to eyes and skin.[1] Systemic absorption causes blood damage (anemia/cyanosis).[1]
Part 3: Disposal & Quenching Protocols
Scenario A: Disposal of Pure Reagent (Expired or Unwanted)
For pure liquid reagent in original packaging.
Protocol:Lab Pack for Incineration
Do not attempt to quench pure reagent in the laboratory. The exotherm from hydrolysis or oxidation of the pure compound is difficult to control.
Secure Cap: Ensure the container is tightly sealed.[1] Parafilm is recommended to prevent moisture ingress.[1]
Secondary Containment: Place the bottle in a polyethylene bag or a compatible secondary container (e.g., Nalgene jar) with vermiculite or absorbent pads.
Labeling: Mark as "Hazardous Waste - Toxic, Flammable, Water Reactive." [1]
Disposal Path: Hand over to your institution's EHS department for High-Temperature Incineration .[1]
Scenario B: Quenching Reaction Mixtures
For reaction byproducts or excess reagent remaining in a synthesis flask.
The "Acid-Sequester" Technique
This method uses acid hydrolysis to cleave the silyl group and trap the volatile hydroxylamine as a stable, non-volatile hydrochloride salt in the aqueous phase.
Cooling: Place the reaction vessel in an ice-water bath (
).
Dilution: If the mixture is concentrated, dilute with an inert solvent (e.g., Ethyl Acetate) to at least 10 mL solvent per gram of reagent.
Controlled Hydrolysis (The Quench):
Slowly add 1M HCl (approx. 1.5 molar equivalents relative to TES-NHOH) dropwise with vigorous stirring.
Observation: A mild exotherm may occur.[1] The acid cleaves the TES group:
Phase Separation: Transfer to a separatory funnel.
Organic Layer: Contains the Triethylsilanol (TES-OH) and other organic products.[1]
Aqueous Layer: Contains the Hydroxylamine Hydrochloride .[1][6][7]
Validation (Self-Check): Check the pH of the aqueous layer.[1] It must be pH < 3 .[1] This confirms the amine is protonated (salt form) and will not volatilize.[1]
Disposal:
Aqueous Stream: Collect as "Aqueous Waste - Toxic (Hydroxylamine HCl)." Do not neutralize with base, as this regenerates the unstable free amine.[1]
Organic Stream: Dispose as "Flammable Organic Waste." [1]
Part 4: Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for safe disposal, ensuring no unstable intermediates are released.
Part 5: Emergency Response
Spill Management:
Evacuate & Ventilate: Hydroxylamine vapors are respiratory irritants.[1]
PPE: Neoprene or Nitrile gloves (double gloved), safety goggles, and lab coat.[1]
Absorb: Use an inert absorbent (Vermiculite or Sand).[1] Do not use paper towels or sawdust (combustibles + oxidizer = fire risk).[1]
Deactivate: Treat the absorbed material with a dilute solution of weak acid (e.g., Citric acid or dilute HCl) to fix the amine as a salt.
Collect: Scoop into a hazardous waste pail labeled "Toxic Solids."
Part 6: References
Sigma-Aldrich. (2023).[1] Safety Data Sheet: O-(Trimethylsilyl)hydroxylamine. Link(Note: TMS analog cited as primary proxy for TES hazard data due to chemical homology).
National Oceanic and Atmospheric Administration (NOAA). (n.d.).[1] CAMEO Chemicals: Hydroxylamine.[1] Link
Bretherick, L. (2017).[1] Bretherick's Handbook of Reactive Chemical Hazards. 8th Edition.[1] Elsevier.[1] (Reference for N-O bond instability).
Golebiowski, A., & Klopfenstein, S. (1998).[1] Solid supported synthesis of hydroxamic acids. Tetrahedron Letters, 39(21), 3397-3400.[1][8] Link(Reference for silyl-hydroxylamine cleavage protocols).
Personal protective equipment for handling O-(Triethylsilyl)hydroxylamine
CAS: 18307-23-8 Formula: Synonyms: TES-Hydroxylamine, O-TES-NHOH[1] Executive Safety Summary The Hidden Hazard: While O-(Triethylsilyl)hydroxylamine (TES-NHOH) acts as a sterically protected nucleophile, its primary safe...
The Hidden Hazard: While O-(Triethylsilyl)hydroxylamine (TES-NHOH) acts as a sterically protected nucleophile, its primary safety risk lies in its hydrolytic instability .[1] Upon contact with atmospheric moisture or mucosal surfaces (eyes, lungs), the Si-O bond cleaves, releasing free Hydroxylamine (
Why this matters: Hydroxylamine is a potent mutagen, a skin sensitizer, and potentially explosive upon concentration or heating.[1] Therefore, safety protocols for TES-NHOH must address two distinct threats:
Ocular Threat: If TES-NHOH splashes into the eye, the moisture on the cornea triggers immediate hydrolysis.[1] The resulting hydroxylamine causes rapid protein denaturation and severe corneal damage.[1]
Inhalation Threat: Silane vapors are heavier than air.[1] Inhalation delivers the reagent to the moist lining of the respiratory tract, causing delayed edema and systemic toxicity.[1]
Personal Protective Equipment (PPE) Matrix
This matrix prioritizes permeation resistance over simple barrier protection.[1]
Protection Zone
Recommended Equipment
Technical Justification (The "Why")
Hand Protection
Primary: Silver Shield® (Laminate) Secondary (Task-dependent): Double-gloved Nitrile (min 5 mil outer, 4 mil inner)
Organosilanes have low surface tension and can permeate standard latex/thin nitrile rapidly.[1] Laminate films provide the only broad-spectrum resistance to both the silane and the amine degradation products.[1]
Eye & Face
Chemical Splash Goggles (ANSI Z87.1+)
Safety glasses are insufficient .[1] You need a gas-tight seal to prevent hydrolytic vapors from reaching the eye surface.[1]
Critical Step: Draw a small amount of inert gas (0.5 mL) into the syringe after the liquid.[1] This creates a gas "cushion" at the needle tip.[1]
Why? When you withdraw the needle from the septum, the gas cushion prevents the liquid from dripping onto the septum surface (where it would hydrolyze and leave a toxic residue).[1]
Insert needle into the reaction flask and dispense.
Step 3: Quenching & Disposal
Do not dispose of unreacted TES-NHOH directly into organic waste drums; it may continue to react.[1]
Quench: Dilute the reaction mixture with Acetone .
Chemistry: Acetone reacts with any free hydroxylamine to form Acetone Oxime, which is significantly more stable and less toxic than free hydroxylamine.[1]
Disposal: Dispose of the quenched mixture in the Halogenated Organic Waste stream (due to silane content) or standard Organic Waste, depending on facility rules for organosilanes.
Emergency Response Workflow
Figure 2: Immediate response actions. Note: Water is used for body decontamination (dilution), but NOT for spill cleanup (to prevent rapid hydrolysis clouds).[1]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 787, Hydroxylamine. Retrieved from [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] Retrieved from [Link]
